Cas no 900136-04-1 (3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide)

• Product Name: 3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide
• CAS No: 900136-04-1
• MF: C₂₂H₂₂N₄O₅S₂
• MW: 486.563882350922
• CID: 6603141
• PubChem ID: 16456822
• Update Time: 2025-06-20

3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide
• 3-morpholin-4-ylsulfonyl-N-[2-(5-prop-2-enylsulfanyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• 3-(morpholin-4-ylsulfonyl)-N-{2-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide
• AKOS002312605
• N-(2-(5-(allylthio)-1,3,4-oxadiazol-2-yl)phenyl)-3-(morpholinosulfonyl)benzamide
• VU0608115-1
• F3265-0047
• 900136-04-1
• 3-(MORPHOLINE-4-SULFONYL)-N-{2-[5-(PROP-2-EN-1-YLSULFANYL)-1,3,4-OXADIAZOL-2-YL]PHENYL}BENZAMIDE

• Inchi： 1S/C22H22N4O5S2/c1-2-14-32-22-25-24-21(31-22)18-8-3-4-9-19(18)23-20(27)16-6-5-7-17(15-16)33(28,29)26-10-12-30-13-11-26/h2-9,15H,1,10-14H2,(H,23,27)
• InChI Key： DRUCTKDLUZQKOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=NN=C(SCC=C)O1)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 486.10316216g/mol
• Monoisotopic Mass: 486.10316216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 148Ų

Additional information on 3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide

Introduction to 3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide and Its Applications in Modern Chemical Biology

The compound with the CAS no 900136-04-1, specifically 3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}benzamide, represents a significant advancement in the field of chemical biology. This intricate molecular structure combines several pharmacophoric elements that make it a promising candidate for various therapeutic applications. The presence of a morpholine-4-sulfonyl moiety and a 1,3,4-oxadiazole scaffold suggests potential interactions with biological targets, while the prop-2-en-1-ylsulfanyl group introduces additional functional diversity. These features have garnered interest among researchers exploring novel drug candidates.

In recent years, the development of small molecules with multifunctional scaffolds has been a cornerstone in medicinal chemistry. The compound in question exemplifies this trend by integrating multiple pharmacologically relevant groups into a single molecule. The morpholine ring is well-known for its role in enhancing solubility and bioavailability, which is crucial for drug design. Meanwhile, the 1,3,4-oxadiazole ring is a versatile heterocycle that has been extensively studied for its biological activity, including anti-inflammatory and antimicrobial properties. The combination of these motifs with a benzamide core creates a molecular entity that is both structurally complex and functionally intriguing.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. The sulfonyl group attached to the morpholine ring is known to modulate enzyme activity by forming hydrogen bonds and salt bridges with key residues in the active site. This interaction can lead to potent inhibition of target enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are central to the inflammatory response. Furthermore, the prop-2-en-1-ylsulfanyl group on the 1,3,4-oxadiazole moiety may contribute to binding affinity by engaging in hydrophobic interactions or π-stacking with aromatic residues in the enzyme pocket.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1,3,4-oxadiazole scaffold, in particular, has been identified as a privileged structure in medicinal chemistry due to its broad spectrum of biological activities. This compound leverages the inherent properties of this scaffold while adding unique functional groups that enhance its specificity and potency. For instance, the presence of both sulfonyl and sulfanyl groups allows for multiple points of interaction with biological targets, potentially leading to synergistic effects.

The benzamide moiety is another key feature that contributes to the compound's pharmacological profile. Benzamides are known for their ability to interact with proteins through hydrogen bonding and hydrophobic interactions. In this context, the benzamide group may serve as a pivot point for modulating enzyme activity by aligning other functional groups toward critical binding sites. This structural flexibility makes it an attractive candidate for further optimization.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase modern methodologies in organic synthesis. The introduction of the morpholine-4-sulfonyl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the integration of the 1,3,4-oxadiazole scaffold necessitates precise functionalization strategies to achieve the desired molecular architecture. Advances in catalytic processes and green chemistry principles have enabled more efficient synthesis routes for complex molecules like this one.

The potential applications of this compound extend beyond inflammation inhibition. Its structural features suggest utility in other therapeutic areas such as cancer research and neurodegenerative diseases. For example, some studies have indicated that compounds containing oxadiazole moieties exhibit antitumor properties by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, the ability of this molecule to cross cell membranes may make it suitable for treating neurological disorders where blood-brain barrier penetration is critical.

In conclusion,3-(morpholine-4-sulfonyl)-N-{2-5-(prop-2-en-1-y sulfanyl)-1 ,3 ,4 -oxadiazol -2 -y lphenyl}benzamide (CAS no 900136 -04 -1) stands as a testament to the ingenuity of modern drug design strategies . Its multifaceted pharmacological profile , coupled with its structural complexity , positions it as a valuable asset in ongoing research efforts . As scientists continue to explore novel therapeutic interventions , compounds like this one will play an increasingly important role in addressing complex diseases . The integration of advanced synthetic techniques and computational modeling will further refine our understanding of its potential applications , paving the way for future breakthroughs . p >